Cas no 2137477-66-6 (3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2137477-66-6
• MF: C₂₆H₂₉N₃O₄
• MW: 447.526166677475
• CID: 6045770
• PubChem ID: 165801144
• Update Time: 2025-08-05

3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2137477-66-6
• 3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1141358

• Inchi： 1S/C26H29N3O4/c1-5-18-15(2)28-29(16(18)3)17(4)24(25(30)31)27-26(32)33-14-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17,23-24H,5,14H2,1-4H3,(H,27,32)(H,30,31)
• InChI Key： QGBJXMRUWCGJNN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(C)N1C(C)=C(CC)C(C)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 447.21580641g/mol
• Monoisotopic Mass: 447.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Research Brief on 3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2137477-66-6)

The compound 3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2137477-66-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biochemical properties, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful for the synthesis of complex peptides, as it allows for selective deprotection under mild basic conditions. Researchers have optimized the synthesis protocol for this compound, achieving high yields and purity, which is critical for its application in large-scale peptide production.

In addition to its utility in peptide synthesis, 3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has been investigated for its potential as a building block in the development of novel therapeutics. Preliminary studies suggest that its unique chemical structure may contribute to enhanced stability and bioavailability of peptide-based drugs. For instance, it has been incorporated into the design of peptide inhibitors targeting specific enzymes involved in inflammatory pathways.

Furthermore, the compound's mechanism of action and pharmacokinetic properties have been explored in recent in vitro and in vivo studies. These studies have demonstrated its compatibility with biological systems, with minimal cytotoxicity observed in cell culture models. Such findings underscore its potential for further development as a therapeutic agent or a versatile tool in chemical biology research.

Looking ahead, ongoing research aims to expand the applications of 3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, particularly in the context of targeted drug delivery and personalized medicine. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications, addressing unmet medical needs in areas such as oncology and autoimmune diseases.